Cas no 72955-41-0 (2-Propenoic acid,2-cyano-3-(3-hydroxyphenyl)-, methyl ester)

• Product name: 2-Propenoic acid,2-cyano-3-(3-hydroxyphenyl)-, methyl ester
• CAS No: 72955-41-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 579952
• PubChem ID: 1551447

2-Propenoic acid,2-cyano-3-(3-hydroxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-3-(3-hydroxyphenyl)-, methyl ester
• methyl 2-cyano-3-(3-hydroxyphenyl)prop-2-enoate
• (trans-2-Phenyl-3-< 2-methoxyphenyl> -acrylsaeuremethylester)
• 3t-(2-methoxy-phenyl)-2-phenyl-acrylic acid meth
• 3t-(2-Methoxy-phenyl)-2-phenyl-acrylsaeure-methylester
• 3t-(3-Hydroxy-phenyl)-2-cyan-acrylsaeure-methylester
• 3t-(3-hydroxy-phenyl)-2-cyano-acrylic acid methyl ester
• methyl (E)-2-cyano-3-(3-hydroxyphenyl)-2-propenoate
• METHYL (E)-3-(2-METHOXYPHENYL)-2-PHENYL-2-PROPENOATE
• methyl (E)-3-(2-methoxyphenyl)-2-phenylacrylate
• NSC131221
• Z44298136
• 72955-41-0
• methyl (Z)-2-cyano-3-(3-hydroxyphenyl)prop-2-enoate
• AKOS003851728
• NSC-131221

• Inchi： InChI=1S/C11H9NO3/c1-15-11(14)9(7-12)5-8-3-2-4-10(13)6-8/h2-6,13H,1H3/b9-5-
• InChI Key： XNXWRKJBJPQBJK-UITAMQMPSA-N
• SMILES： COC(=O)C(=CC1=CC(=CC=C1)O)C#N

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.281
• Boiling Point: 393.8°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.608
• PSA: 70.32
• LogP: 1.47218